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Compound of Interest

Compound Name: 30-Oxopseudotaraxasterol

Cat. No.: B12319660

For Researchers, Scientists, and Drug Development Professionals

Abstract

30-Oxopseudotaraxasterol, a pentacyclic triterpenoid isolated from plants of the Pulicaria
genus, represents a promising yet understudied natural product. With a Chemical Abstracts
Service (CAS) number of 160481-71-0, its structural features suggest potential biological
activities analogous to more extensively researched triterpenoids like Taraxasterol. This
technical guide provides a comprehensive overview of the available information on 30-
Oxopseudotaraxasterol, including its chemical identity, physicochemical properties, and
putative biological activities. Due to the limited specific research on this compound, this
document also extrapolates potential experimental protocols and signaling pathways based on
studies of structurally related molecules. This guide aims to serve as a foundational resource to
stimulate further investigation into the therapeutic potential of 30-Oxopseudotaraxasterol.

Chemical Identity and Physicochemical Properties

30-Oxopseudotaraxasterol is a triterpenoid characterized by a five-ring carbon skeleton.
While a definitive IUPAC name is not consistently reported across all databases, a plausible
name based on its structure is 3p3-hydroxytaraxaster-20-en-30-al.

Table 1: Physicochemical Data for 30-Oxopseudotaraxasterol
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Property Value Source
CAS Number 160481-71-0 [1]
Molecular Formula C30H4802 [1]
Molecular Weight 440.7 g/mol [1]

Pulicaria canariensis ssp.
Source o . [1]
lanata, Pulicaria burchardii

Putative Biological Activities and Therapeutic
Potential

Direct experimental evidence for the biological activities of 30-Oxopseudotaraxasterol is
scarce. However, the Pulicaria genus, from which it is isolated, is known to be a rich source of
bioactive compounds, including sesquiterpenoids and flavonoids, which have demonstrated
cytotoxic and anti-inflammatory properties.[1][2]

Furthermore, the structural similarity of 30-Oxopseudotaraxasterol to Taraxasterol suggests
that it may share similar pharmacological effects. Taraxasterol has been shown to possess anti-
inflammatory and anti-cancer properties, notably through the modulation of signaling pathways
such as PI3K/AKT.

Based on these relationships, 30-Oxopseudotaraxasterol is hypothesized to exhibit:
 Anti-inflammatory activity: By potentially modulating inflammatory mediators.
o Cytotoxic activity: Against various cancer cell lines.

Further research is required to validate these hypotheses and elucidate the specific
mechanisms of action.

Postulated Signaling Pathways

Given the established role of the PISK/AKT pathway in the action of the related compound
Taraxasterol, it is plausible that 30-Oxopseudotaraxasterol may also modulate this critical
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signaling cascade. The PI3K/AKT pathway is a key regulator of cell proliferation, survival, and
apoptosis, and its dysregulation is a hallmark of many cancers.

Below is a conceptual diagram of the potential interaction of 30-Oxopseudotaraxasterol with
the PI3K/AKT signaling pathway, leading to anti-cancer effects.
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30-Oxopseudotaraxasterol Inhibition
1
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Cell Preparation

Seed Hela cells in 96-well plate

\

Incubate for 24h

Treatment
Lyse treated and untreated cells
Prepare serial dilutions of
30-Oxopseudotaraxasterol +
+ ( Quantify protein concentration (BCA assay) )
Add compound to wells +
+ ( Separate proteins by SDS-PAGE )
Incubate for 48h +

Transfer proteins to PVDF membrane

Y

Block membrane (e.g., with 5% BSA)

Incubate for 4h Incubate with primary antibodies
(e.g., anti-p-AKT, anti-AKT)

v !

Add solubilization solution )

Viability Assay

Add MTT reagent

Incubate with HRP-conjugated
+ secondary antibody

v

( Detect signal using chemiluminescence )

Read absorbance at 570 nm

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12319660?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12319660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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